Cas no 2309215-50-5 (2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide)

• Product Name: 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide
• CAS No: 2309215-50-5
• MF: C₁₅H₁₈BrNO₃
• MW: 340.212323665619
• CID: 5357043
• Update Time: 2025-05-28

2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-((1-hydroxycyclohex-2-en-1-yl)methyl)-5-methoxybenzamide
• 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide

• Inchi： 1S/C15H18BrNO3/c1-20-11-5-6-13(16)12(9-11)14(18)17-10-15(19)7-3-2-4-8-15/h3,5-7,9,19H,2,4,8,10H2,1H3,(H,17,18)
• InChI Key： QMCQYWQPRUTEQD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1(C=CCCC1)O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6

Additional information on 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide

Comprehensive Overview of 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide (CAS No. 2309215-50-5)

The compound 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide (CAS No. 2309215-50-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a bromo substituent, a methoxybenzamide core, and a hydroxycyclohexenyl moiety. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both aromatic and aliphatic components in its structure allows for diverse reactivity, enabling applications in drug discovery and molecular design.

In recent years, the demand for highly functionalized benzamide derivatives has surged due to their potential in targeting biological pathways. Researchers are particularly intrigued by the 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide scaffold, as it combines electron-rich and electron-deficient regions, facilitating interactions with enzymes and receptors. This compound's CAS No. 2309215-50-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry. Its synthesis often involves multi-step protocols, including bromination, amidation, and cyclization, which are topics of interest in organic synthesis forums.

The hydroxycyclohexenyl segment of this molecule is noteworthy for its conformational flexibility, which can influence binding affinity in drug-receptor interactions. This characteristic aligns with current trends in fragment-based drug design, where modular building blocks are prioritized. Additionally, the methoxybenzamide group is a common pharmacophore in kinase inhibitors and anti-inflammatory agents, making CAS No. 2309215-50-5 a candidate for further bioactivity studies. Online discussions often explore its potential as a precursor for small-molecule therapeutics or bioconjugation probes.

From a synthetic perspective, the bromo substituent in 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide offers a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This versatility is a hot topic in click chemistry and late-stage functionalization strategies, which are widely discussed in research communities. The compound’s CAS No. 2309215-50-5 is also associated with queries about its solubility, stability, and purification methods, indicating practical concerns among laboratory professionals.

Environmental and regulatory considerations are increasingly shaping the discourse around novel compounds like 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide. While it is not classified as hazardous, its biodegradation and ecological impact are subjects of preliminary investigations. Searches related to green chemistry alternatives and sustainable synthesis often reference such molecules, underscoring the need for eco-friendly protocols. The compound’s CAS No. 2309215-50-5 is occasionally mentioned in patents, suggesting proprietary applications in agrochemicals or materials science.

In summary, 2-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-5-methoxybenzamide (CAS No. 2309215-50-5) represents a multifaceted chemical entity with broad interdisciplinary appeal. Its structural complexity and functional diversity position it as a valuable tool for researchers exploring drug discovery, catalysis, and molecular engineering. As scientific inquiries evolve, this compound is likely to remain a focal point in both academic and industrial settings.